Cas no 944326-71-0 (3,4-Diisobutylthiophene-2-carboxylic acid)

3,4-Diisobutylthiophene-2-carboxylic acid structure
944326-71-0 structure
Product Name:3,4-Diisobutylthiophene-2-carboxylic acid
CAS No:944326-71-0
MF:C13H20O2S
MW:240.361702919006
CID:2151864
Update Time:2023-08-05

3,4-Diisobutylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3,4-diisobutylthiophene-2-carboxylic acid
    • 3,4-Diisobutylthiophene-2-carboxylic acid
    • Inchi: 1S/C13H20O2S/c1-8(2)5-10-7-16-12(13(14)15)11(10)6-9(3)4/h7-9H,5-6H2,1-4H3,(H,14,15)
    • InChI Key: RRMZTCUTSBTVTR-UHFFFAOYSA-N
    • SMILES: S1C=C(CC(C)C)C(=C1C(=O)O)CC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 238
  • Topological Polar Surface Area: 65.5
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